(R)-Methyl 1-benzyl-5-oxopyrrolidine-3-carboxylate

• IUPAC Name: methyl (3R)-1-benzyl-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C13H15NO3/c1-17-13(16)11-7-12(15)14(9-11)8-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3/t11-/m1/s1
• InChI Key: WTRWSSDZHQOPJI-LLVKDONJSA-N
• Canonical SMILES: COC(=O)C1CC(=O)N(C1)CC2=CC=CC=C2
• Isomeric SMILES: COC(=O)[C@@H]1CC(=O)N(C1)CC2=CC=CC=C2
• Molecular Formula: C13H15NO3
• DSSTOX Substance ID: DTXSID00350779
• Molecular Weight: 233.26 g/mol
• CAS No.: 428518-36-9

Description

(R)-Methyl 1-benzyl-5-oxopyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis

(R)-Methyl 1-benzyl-5-oxopyrrolidine-3-carboxylate has been utilized in the enantioselective benzylation of methyl 4-oxo-3-piperidinecarboxylate, leading to the production of chiral compounds with moderate enantioselectivity. This process involves cheap materials and mild reaction conditions, proving beneficial for preparing biologically active compounds featuring a chiral 3-benzylpiperidine backbone (Wang et al., 2018).

Chemoenzymatic Synthesis

The chemical has been a key intermediate in chemoenzymatic approaches for synthesizing enantiomerically pure aza analogues of paraconic acid methyl ester and both enantiomers of methyl β-proline. Such methods demonstrate the substance's versatility in facilitating high enantiomeric excess (e.e.) through enzymatic resolution of chiral racemic mixtures (Felluga et al., 2001).

Antioxidant Activity

Research involving derivatives of this compound has revealed potent antioxidant activities. Compounds synthesized from this chemical backbone have demonstrated significant efficacy in scavenging free radicals and exhibiting higher antioxidant activity than well-known antioxidants like ascorbic acid (Tumosienė et al., 2019).

Synthetic Methodologies

The compound has been instrumental in the development of synthetic methodologies, such as the asymmetric Diels–Alder cycloaddition. This application has paved the way for the synthesis of enantiopure bicyclic β-amino acids, showcasing the compound's role in complex organic syntheses (Songis et al., 2007).

Metal-Organic Frameworks

In the realm of materials science, this compound derivatives have been used to synthesize novel metal-organic frameworks (MOFs) capable of effectively removing anionic dyes from aqueous solutions. These findings highlight the compound's utility in environmental remediation and purification technologies (Zhao et al., 2020).

Neuroprotective Agents

Furthermore, derivatives of this chemical have shown promising results as novel neuroprotective agents. Specifically, certain 1-benzyl-5-oxopyrrolidine-2-carboximidamide derivatives exhibit significant protective activities against cytotoxicity induced by N-methyl-d-aspartic acid (NMDA), suggesting potential therapeutic applications in neuroprotection (Zhang et al., 2019).